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Compound of Interest

Compound Name: Ethyl tetrahydropyran-4-ylacetate

Cat. No.: B010011

An In-Depth Technical Guide to Ethyl Tetrahydropyran-4-ylacetate

This guide provides a comprehensive technical overview of Ethyl tetrahydropyran-4-
ylacetate, a key intermediate in synthetic organic chemistry. Designed for researchers,
scientists, and professionals in drug development, this document delves into the molecule's
structure, synthesis, analytical characterization, and applications, grounding all information in
established scientific principles and methodologies.

Introduction and Molecular Identity

Ethyl tetrahydropyran-4-ylacetate (CAS No: 103260-44-2) is a heterocyclic organic
compound featuring a saturated six-membered tetrahydropyran ring linked to an ethyl acetate
group.[1][2][3] Its structure combines the stability of the cyclic ether with the reactive potential
of the ester functional group, making it a versatile building block in the synthesis of more
complex molecules, particularly within medicinal chemistry.[3] The tetrahydropyran motif itself is
a common scaffold in various biologically active compounds.[4]

This guide will elucidate the fundamental chemical and physical properties of this compound,
provide a detailed synthesis protocol, outline methods for its structural verification, and discuss
its relevance in modern chemical research.

Chemical Structure
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The core structure consists of a tetrahydropyran ring substituted at the 4-position with an acetic
acid ethyl ester moiety.

Caption: Chemical structure of Ethyl tetrahydropyran-4-ylacetate.

Physicochemical and Spectroscopic Data

The identity and purity of Ethyl tetrahydropyran-4-ylacetate are established through its
distinct physical properties and spectroscopic signatures.

Physicochemical Properties

The compound is typically a colorless to light yellow liquid at room temperature.[1][3] Its
properties make it soluble in many organic solvents, while its polarity is moderate.[3]

Property Value Source
Molecular Formula CoH1603 [2][5]
Molecular Weight 172.22 g/mol [2]

CAS Number 103260-44-2 [11[2]
Appearance Colorless to light yellow liquid [1][5]
Boiling Point 73-75 °C at 0.2 mmHg [1]
Density 1.0268 g/cm3 (at 13.4 °C) [1]
SMILES CCOC(=0)cc1icceoccel [6][7]
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Spectroscopic Profile

Structural confirmation relies on standard analytical techniques.

o Mass Spectrometry (MS): In positive-ion mode electrospray ionization (ESI), the compound
is expected to show a prominent peak for the protonated molecule ([M+H]*) at an m/z of
approximately 173.1172.[1][6]
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy is used to confirm
the proton environment. The spectrum will characteristically show signals for the ethyl group
(a triplet and a quartet), the protons on the tetrahydropyran ring, and the methylene protons
adjacent to the carbonyl group.[8]

« Infrared (IR) Spectroscopy: The IR spectrum provides definitive evidence of its functional
groups. Key absorptions include a strong C=0 stretching vibration for the ester carbonyl
group around 1735-1750 cm~?, and C-O stretching vibrations for the ether and ester linkages
between 1000-1300 cm~1.[9] The absence of a broad O-H band (3300-2500 cm™1)
distinguishes it from its corresponding carboxylic acid.[9]

Synthesis Protocol

Ethyl tetrahydropyran-4-ylacetate is commonly synthesized via the reduction of its
unsaturated precursor, Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate.[1] This process involves
the catalytic hydrogenation of the exocyclic double bond.

Synthesis Workflow Diagram

Click to download full resolution via product page

Caption: General workflow for the synthesis of Ethyl tetrahydropyran-4-ylacetate.

Detailed Experimental Methodology

This protocol is based on established literature procedures for the reduction of a,3-unsaturated
esters.[1]

Objective: To synthesize Ethyl tetrahydropyran-4-ylacetate from Ethyl (tetrahydro-4H-pyran-
4-ylidene)acetate.
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Materials:

Ethyl (tetrahydro-4H-pyran-4-ylidene)acetate (1.0 eq)[10]

Palladium on carbon (Pd/C, 5-10 mol%) or another suitable Palladium catalyst[1]
Ammonium formate (NHsCOOH, excess) or hydrogen gas (Hz2)[1]

Solvent (e.g., Ethanol or Methanol)

Standard laboratory glassware and safety equipment

Procedure:

Vessel Preparation: A round-bottom flask is charged with Ethyl (tetrahydro-4H-pyran-4-
ylidene)acetate and a suitable solvent like ethanol.

Reagent Addition: The palladium catalyst is added carefully under an inert atmosphere (e.g.,
nitrogen or argon). Subsequently, the reducing agent (ammonium formate) is added.[1]
Alternatively, the reaction can be performed under a hydrogen atmosphere.

Reaction Conditions: The reaction mixture is heated to approximately 80 °C and stirred
vigorously.[1] The progress of the reaction should be monitored by an appropriate technique,
such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), until the starting
material is fully consumed.

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The
palladium catalyst is removed by filtration through a pad of celite. The filtrate is then
concentrated under reduced pressure to remove the solvent.

Purification: The resulting crude product can be purified by vacuum distillation to yield the
final product as a colorless oil.[1]

Validation: The identity and purity of the synthesized product must be confirmed using the
analytical methods described in Section 2.2 (MS, NMR, IR).

Applications in Drug Discovery and Development
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While Ethyl tetrahydropyran-4-ylacetate is not typically an active pharmaceutical ingredient
(API) itself, it serves as a valuable intermediate. The tetrahydropyran (THP) ring is a privileged
scaffold in medicinal chemistry, appearing in numerous approved drugs.[4] Its incorporation can
improve pharmacokinetic properties such as solubility and metabolic stability.

The utility of this compound lies in its ability to introduce the tetrahydropyran moiety into a
larger target molecule. The ester functional group provides a reactive handle for further
chemical transformations, such as:

e Hydrolysis: Conversion to the corresponding carboxylic acid, (tetrahydropyran-4-yl)acetic
acid, which can then be coupled with amines to form amides.

e Reduction: Reduction of the ester to form 2-(tetrahydropyran-4-yl)ethanol.
o Transesterification: Reaction with other alcohols to form different esters.[3]

These transformations allow for the integration of the THP-acetate fragment into diverse
molecular architectures, making it a key building block for creating libraries of compounds for
biological screening.

Safety, Handling, and Storage
As with any laboratory chemical, proper safety protocols must be followed.

e Hazards: Ethyl tetrahydropyran-4-ylacetate is classified as an irritant.[1] It may cause skin,
eye, and respiratory tract irritation.[1][11]

» Handling: Work should be conducted in a well-ventilated fume hood.[12] Personal protective
equipment (PPE), including safety goggles, laboratory coat, and chemical-resistant gloves, is
mandatory.[12]

o Storage: The compound should be stored in a tightly sealed container in a cool, dry place
under an inert atmosphere to prevent hydrolysis and degradation.[1]

Always consult the latest Safety Data Sheet (SDS) before handling this chemical.

Conclusion
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Ethyl tetrahydropyran-4-ylacetate is a foundational chemical intermediate whose value is
derived from its stable heterocyclic core and versatile ester functionality. The straightforward
synthesis and well-defined analytical profile make it a reliable component in multi-step synthetic
campaigns. For researchers in drug discovery, it offers a validated and efficient means of
incorporating the beneficial tetrahydropyran scaffold into novel molecular designs, underscoring
its continued importance in the field of medicinal chemistry.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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